Cas no 181144-60-5 (1,2-DIIODO-4,5-(DIDODECYLOXY)BENZENE)

• Product Name: 1,2-DIIODO-4,5-(DIDODECYLOXY)BENZENE
• CAS No: 181144-60-5
• MF: C₃₀H₅₂I₂O₂
• MW: 698.541634559631
• CID: 906939
• Update Time: 2024-06-15

1,2-DIIODO-4,5-(DIDODECYLOXY)BENZENE Chemical and Physical Properties

Names and Identifiers

• 1,2-DIIODO-4,5-(DIDODECYLOXY)BENZENE
• 1,2-bis(dodecycloxy)-4,5-diiodobenzene

• Inchi： 1S/C30H52I2O2/c1-3-5-7-9-11-13-15-17-19-21-23-33-29-25-27(31)28(32)26-30(29)34-24-22-20-18-16-14-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3
• InChI Key： NOGHTCGPTNOTAD-UHFFFAOYSA-N
• SMILES： C1(I)=CC(OCCCCCCCCCCCC)=C(OCCCCCCCCCCCC)C=C1I

Computed Properties

• Exact Mass: 698.20496
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3

Experimental Properties

• PSA: 18.46